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Compound of Interest

Compound Name: Dynasore

Cat. No.: B607235

This document provides essential safety and logistical information for the proper handling and
disposal of Dynasore, a cell-permeable dynamin inhibitor used in laboratory research.
Adherence to these procedural guidelines is critical to ensure personnel safety and
environmental compliance.

Immediate Safety and Handling Precautions

Before handling Dynasore, it is imperative to be familiar with its potential hazards and the
necessary safety measures. Always consult the Safety Data Sheet (SDS) provided by your
specific supplier, as hazard classifications may vary.

Personal Protective Equipment (PPE):
» Eye Protection: Wear appropriate safety glasses or chemical safety goggles.[1]
e Hand Protection: Use chemical-resistant gloves that are inspected before use.[1]

o Body Protection: Wear an impervious lab coat or other protective clothing to prevent skin
contact.[1]

Engineering Controls:

o Work in a well-ventilated area.[1] For procedures that may generate dust or aerosols, use a
chemical fume hood.
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e Ensure a safety shower and eye wash station are readily accessible.[1]

Safe Handling Practices:

Avoid contact with skin and eyes.[1]

Do not inhale dust or aerosols.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Hazard Information Summary

Dynasore is classified with several hazards according to some suppliers. The following table
summarizes the GHS classification from a representative Safety Data Sheet.

Hazard Classification Category Hazard Statement
Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity (Dermal) Category 4 ]
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. L H318: Causes serious eye
Serious Eye Damage/Irritation Category 1

damage
Hazardous to the Aquatic H411: Toxic to aquatic life with
] Long-term Hazard, Category 2 ]
Environment long lasting effects

Data sourced from
MedChemExpress Safety Data
Sheet.[1]

Step-by-Step Disposal Protocol for Dynasore

Disposal of Dynasore and its containers must be conducted in accordance with all local, state,
and federal regulations.[1][2]
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Step 1: Waste Identification and Segregation

« |dentify all waste containing Dynasore. This includes unused product, solutions,
contaminated lab supplies (e.g., pipette tips, tubes, gloves), and empty containers.

o Segregate Dynasore waste from other chemical waste streams to avoid incompatible
mixtures. Dynasore is incompatible with strong acids/alkalis and strong oxidizing/reducing
agents.[1]

Step 2: Containment of Waste

» Solid Waste: Collect dry Dynasore powder and contaminated solids in a designated,
sealable, and chemically compatible waste container. Avoid generating dust during
collection.

» Liquid Waste: Collect solutions containing Dynasore in a sealable, clearly labeled, and
appropriate hazardous waste container. If a spill occurs, absorb the solution with an inert
material like diatomite or a universal binder before collecting it into the solid waste container.
[1] Do not allow the product to enter drains or water courses.[1]

o Contaminated Packaging: Before disposing of the original container, ensure it is completely
empty.[2] Dispose of the container as hazardous waste.

Step 3: Labeling

o Clearly label the waste container with "Hazardous Waste" and the full chemical name,
"Dynasore."

 Include any relevant hazard pictograms (e.g., harmful, environmental hazard) as indicated by
the SDS.[1]

o Note the date when waste was first added to the container.
Step 4: Storage

o Store the sealed hazardous waste container in a cool, well-ventilated area designated for
chemical waste storage.[1]
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» Keep the container away from direct sunlight and sources of ignition.[1]
o Ensure the storage area is secure and accessible only to authorized personnel.
Step 5: Final Disposal

o Arrange for the collection and disposal of the waste through a licensed and certified
hazardous waste disposal company.[2]

e Provide the disposal company with a copy of the Dynasore Safety Data Sheet.

» Never dispose of Dynasore with household waste or down the drain.

Dynasore Disposal Workflow
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Diagram: Dynasore Disposal Workflow

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Dynasore waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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